Cas no 350820-03-0 (17b-Dihydro Equilin-16,16,17-d3)

• Product Name: 17b-Dihydro Equilin-16,16,17-d3
• CAS No: 350820-03-0
• MF: C₁₈H₂₂O₂
• MW: 273.384570598602
• CID: 304713
• PubChem ID: 71316172
• Update Time: 2025-08-03

17b-Dihydro Equilin-16,16,17-d3 Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10),7-tetraene-16,16,17-d3-3,17-diol,(17b)- (9CI)
• LogP
• 17β-Dihydro Equilin-16,16,17-d3
• HY-138112S
• (9S,13S,14S,17S)-16,16,17-Trideuterio-13-methyl-6,9,11,12,14,15-hexahydrocyclopenta[a]phenanthrene-3,17-diol
• 350820-03-0
• 17?-Dihydro Equilin-16,16,17-d3
• 17beta-Dihydro Equilin-16,16,17-d3
• F90773
• 17beta-DIHYDROEQUILIN-16,16,17-D3
• CS-0202889
• 17b-Dihydro Equilin-16,16,17-d3

• Inchi： 1S/C18H22O2/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3-5,10,14,16-17,19-20H,2,6-9H2,1H3/t14-,16+,17+,18+/m1/s1/i7D2,17D
• InChI Key： NLLMJANWPUQQTA-XPOHSFSVSA-N
• SMILES： O[C@@]1([2H])C([2H])([2H])C[C@H]2C3=CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 271.16500
• Monoisotopic Mass: 273.180810178g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 173-1750C
• PSA: 40.46000
• LogP: 3.73620

Additional information on 17b-Dihydro Equilin-16,16,17-d3

Compound CAS No. 350820-03-0: 17b-Dihydro Equilin-16,16,17-d3

The compound with CAS number 350820-03-0, known as 17b-Dihydro Equilin-16,16,17-d3, is a highly specialized deuterated steroid derivative. This compound is a modified version of equilin, a naturally occurring estrogenic steroid found in certain animal species. The deuterium labeling at positions 16 and 17 introduces unique properties that make this compound valuable for various research and analytical applications.

Equilin itself is a lesser-known steroid hormone that has been studied for its potential roles in reproductive health and endocrine system regulation. The dihydro modification in 17b-Dihydro Equilin suggests a reduction in the double bond at position 17, which may influence its pharmacokinetic properties and bioavailability. The addition of deuterium atoms at positions 16 and 17 further enhances its utility in isotopic labeling studies, such as those involving mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.

Recent advancements in steroid metabolism research have highlighted the importance of deuterated compounds like 17b-Dihydro Equilin-16,16,17-d3. These compounds serve as valuable tools for tracing metabolic pathways and understanding the enzymatic transformations that occur in vivo. For instance, studies published in the *Journal of Steroid Biochemistry and Molecular Biology* have demonstrated how deuterium-labeled steroids can provide insights into the stereochemistry of metabolic reactions, aiding in the development of more efficient drug delivery systems.

In the field of pharmacology, deuterated steroids are increasingly being utilized to study drug stability and degradation mechanisms. The presence of deuterium atoms can slow down certain chemical reactions due to the kinetic isotope effect (KIE), allowing researchers to better understand how these compounds behave under physiological conditions. This knowledge is crucial for optimizing therapeutic agents derived from natural steroids like equilin.

Moreover, mass spectrometry-based metabolomics has benefited significantly from the use of deuterated internal standards. Compounds such as 17b-Dihydro Equilin-16,16,17-d3 are employed to calibrate instruments and ensure accurate quantification of endogenous steroids in biological samples. This application underscores the importance of high-purity deuterated standards in modern analytical chemistry.

Looking ahead, the demand for deuterated steroid derivatives like CAS No. 350820-03-0 is expected to grow as researchers continue to explore their potential in drug discovery and diagnostic tools. Ongoing studies are focusing on the development of deuterium-labeled analogs with improved pharmacokinetic profiles and reduced side effects. Such advancements could pave the way for novel treatments targeting hormone-related disorders.

In conclusion, CAS No. 350820-03-0 (17b-Dihydro Equilin-16,16,17-d3) represents a cutting-edge tool in steroid research and analysis. Its unique combination of structural modifications and isotopic labeling makes it an invaluable asset for scientists working in endocrinology, pharmacology, and metabolomics. As research progresses, this compound will likely play an even more critical role in advancing our understanding of steroid biology and therapeutic development.